Cas no 1806174-16-2 (3-Methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-methanol)

• Product Name: 3-Methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-methanol
• CAS No: 1806174-16-2
• MF: C₉H₇F₆NO₃
• MW: 291.147203683853
• CID: 4840410
• Update Time: 2025-06-08

3-Methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-methanol

• Inchi： 1S/C9H7F6NO3/c1-18-6-4(3-17)2-5(8(10,11)12)16-7(6)19-9(13,14)15/h2,17H,3H2,1H3
• InChI Key： YEDJBOSSMLUORF-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CO)C(=C(N=1)OC(F)(F)F)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 295
• XLogP3: 2.4
• Topological Polar Surface Area: 51.6

Additional information on 3-Methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-methanol

Introduction to 3-Methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-methanol (CAS No. 1806174-16-2)

3-Methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-methanol, identified by its CAS number 1806174-16-2, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly its trifluoromethyl and methoxy substituents, contribute to its unique chemical properties and potential applications in synthetic chemistry and bioactivity modulation.

The molecular structure of 3-Methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-methanol consists of a pyridine core substituted with multiple functional groups. The presence of three fluorinated groups—specifically at the 2-, 6-, and 3-positions—imparts significant lipophilicity and electronic characteristics to the molecule. These trifluoromethyl (CF₃) and methoxy (OCH₃) groups not only influence the compound's solubility and metabolic stability but also play a crucial role in modulating its interactions with biological targets. Such modifications are strategically employed in drug design to enhance binding affinity, selectivity, and pharmacokinetic profiles.

In recent years, there has been a surge in the exploration of fluorinated pyridines as key motifs in medicinal chemistry. The introduction of fluorine atoms into heterocyclic frameworks is a well-established strategy to improve drug-like properties, including enhanced metabolic stability, increased binding affinity, and reduced susceptibility to enzymatic degradation. The compound 3-Methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-methanol exemplifies this trend, showcasing how multifunctional substitution can yield molecules with promising pharmacological potential.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting enzyme-catalyzed reactions. Pyridine derivatives are frequently utilized as scaffolds for kinase inhibitors, due to their ability to mimic natural substrates or transition states. The electron-withdrawing nature of the trifluoromethyl group and the electron-donating effects of the methoxy groups can be fine-tuned to optimize interactions with active sites on enzymes such as kinases, proteases, and other therapeutic targets. This balance allows for the design of highly selective inhibitors with improved pharmacological properties.

Recent advancements in computational chemistry have further facilitated the rational design of compounds like 3-Methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-methanol. Molecular modeling techniques, including docking studies and quantum mechanical calculations, have enabled researchers to predict binding affinities and optimize molecular structures before experimental synthesis. These computational approaches not only accelerate the drug discovery process but also provide valuable insights into the structural determinants of bioactivity. The trifluoromethyl substituents, in particular, have been shown to enhance binding interactions through favorable hydrophobic interactions and dipole-dipole forces with biological targets.

The synthesis of 3-Methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-methanol presents unique challenges due to its complex functionalization pattern. However, modern synthetic methodologies have made significant strides in addressing these challenges. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have been instrumental in constructing the pyridine core and introducing fluorinated substituents with high efficiency. Additionally, palladium-catalyzed methylation reactions have enabled the precise placement of methoxy groups at desired positions on the molecular framework.

The role of fluorine atoms in modulating metabolic stability has been extensively studied in recent literature. The presence of trifluoromethyl groups often increases a compound's resistance to oxidative degradation by cytochrome P450 enzymes, thereby extending its half-life in vivo. This property is particularly valuable for drugs that require prolonged therapeutic action or where rapid metabolism would diminish efficacy. Furthermore, fluorinated pyridines can exhibit enhanced cell membrane permeability due to their increased lipophilicity, which is another critical factor in drug development.

Exploring the biological activity profile of 3-Methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-methanol has revealed several promising avenues for therapeutic intervention. Preclinical studies have indicated that this compound may exhibit inhibitory effects on various enzymes implicated in inflammatory pathways and cancer progression. For instance, its structural motif bears resemblance to known kinase inhibitors that target pathways such as MAPK and PI3K/Akt signaling cascades. These pathways are frequently dysregulated in diseases such as cancer and inflammatory disorders, making them attractive targets for therapeutic intervention.

The trifluoromethyl group's ability to enhance binding affinity has been experimentally validated through X-ray crystallographic studies of protein-ligand complexes containing fluorinated pyridines. In one notable study published last year, a trifluoromethyl-substituted pyridine derivative was found to bind tightly to an enzyme active site through a combination of hydrophobic interactions and hydrogen bonding networks formed with polar residues on the protein surface. This level of interaction specificity underscores the potential of compounds like 3-Methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-methanol as lead candidates for drug development.

The synthesis and characterization of this compound also highlight advancements in green chemistry principles within pharmaceutical manufacturing. Efforts have been made to develop synthetic routes that minimize waste generation and employ sustainable reagents without compromising yield or purity. For example, catalytic methods that utilize recyclable ligands or water-tolerant catalysts have been explored to streamline production processes while adhering to environmental regulations.

Future directions for research on 3-Methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-methanol include exploring its derivatives through structure-based drug design approaches. By systematically modifying substituents while maintaining key pharmacophoric elements, researchers can generate libraries of compounds with tailored bioactivity profiles for specific therapeutic applications. Additionally, investigating its behavior under physiological conditions—such as solubility profiles across different media or interactions with cellular components—will provide further insights into its potential as a lead compound or intermediate for more complex drug molecules.

In conclusion,3-Methoxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-4-methanol (CAS No., 1806174-16-2) represents an intriguing example of how strategic functionalization within a heterocyclic framework can yield molecules with significant pharmaceutical promise. Its unique structural features combined with recent advances in synthetic chemistry and computational modeling position it as a valuable scaffold for further exploration in medicinal chemistry research aimed at developing novel therapeutics targeting various diseases.